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Compound of Interest

Compound Name: (S)-Bl 665915

Cat. No.: B12427717

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro characterization of (S)-BI
665915, a potent and selective inhibitor of the 5-lipoxygenase-activating protein (FLAP). The
information presented herein is compiled from publicly available scientific literature and is
intended to provide a comprehensive resource for professionals in the fields of pharmacology
and drug discovery.

Introduction

(S)-BI 665915 is a novel, orally active oxadiazole-containing compound that has demonstrated
high potency in inhibiting FLAP, a key protein in the biosynthesis of leukotrienes.[1]
Leukotrienes are pro-inflammatory lipid mediators implicated in a variety of inflammatory
diseases, making FLAP an attractive therapeutic target. This document summarizes the key in
vitro data for (S)-Bl 665915 and provides detailed methodologies for the principal assays used
in its characterization.

Quantitative Data Summary

The in vitro potency of (S)-Bl 665915 has been determined through various assays, with the
key findings summarized in the tables below.

Table 1: In Vitro Potency of (S)-Bl 665915
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Assay Type Target/System Parameter Value (nM)
5-Lipoxygenase-
FLAP Binding Assay Activating Protein IC50 1.7[1]
(FLAP)
Functional Inhibition Human Whole Blood IC50 45[1]
Functional Inhibition Mouse Whole Blood IC50 4800[1]
Table 2: Selectivity Profile of (S)-Bl 665915
Number of Targets Concentration Observed
Target Class o
Screened Tested (UM) Inhibition
No significant
GPCRs 315 10

inhibition

Mechanism of Action: The Leukotriene Pathway

(S)-BI 665915 exerts its pharmacological effect by inhibiting the 5-lipoxygenase-activating
protein (FLAP). FLAP is an integral membrane protein that plays a crucial role in the
biosynthesis of leukotrienes. It facilitates the transfer of arachidonic acid to the enzyme 5-
lipoxygenase (5-LO), the first committed step in the leukotriene synthesis pathway. By binding
to FLAP, (S)-BlI 665915 prevents this interaction, thereby blocking the downstream production
of pro-inflammatory leukotrienes, such as Leukotriene B4 (LTB4).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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